3-(benzyloxy)-5-(benzylsulfanyl)-1,2-thiazole-4-carbonitrile
Overview
Description
3-(Benzyloxy)-5-(benzylsulfanyl)-1,2-thiazole-4-carbonitrile (hereafter referred to as 3-B5-1,2-T4C) is a novel synthetic compound with potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial activities.
Scientific Research Applications
3-B5-1,2-T4C has been studied for its potential applications in medicinal chemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been studied for its potential applications in the field of drug delivery.
Mechanism of Action
The mechanism of action of 3-B5-1,2-T4C is not yet fully understood. However, it is thought to act by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2). It is also thought to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells, such as tyrosine kinase.
Biochemical and Physiological Effects
3-B5-1,2-T4C has been shown to have anti-inflammatory, anti-cancer, and anti-microbial effects. It has been shown to inhibit the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2). It has also been shown to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells, such as tyrosine kinase. It has been shown to have anti-microbial activity against a variety of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-B5-1,2-T4C for laboratory experiments is its availability. It can be easily synthesized using the two-step method described above. The main limitation of using 3-B5-1,2-T4C for laboratory experiments is its potential toxicity. It is recommended that laboratory experiments involving 3-B5-1,2-T4C be conducted under strictly controlled conditions.
Future Directions
The potential of 3-B5-1,2-T4C as a therapeutic agent is still being explored. Possible future directions for further research include:
1. Investigating the mechanism of action of 3-B5-1,2-T4C in greater detail.
2. Investigating the potential of 3-B5-1,2-T4C as a drug delivery system.
3. Investigating the potential of 3-B5-1,2-T4C as a therapeutic agent for other diseases, such as diabetes and cardiovascular disease.
4. Investigating the potential of 3-B5-1,2-T4C as an inhibitor of other enzymes involved in inflammation and cancer.
5. Investigating the potential of 3-B5-1,2-T4C as an inhibitor of other bacteria.
6. Investigating the potential of 3-B5-1,2-T4C as an inhibitor of viruses.
7. Investigating the potential of 3-B5-1,2-T4C as an inhibitor of fungi.
8. Investigating the potential of 3-B5-1,2-T4C as an inhibitor of parasites.
9. Investigating the potential of 3-B5-1,2-T4C as an inhibitor of other pathogens.
10. Investigating the potential of 3-B5-1,2-T4C as an inhibitor of other enzymes involved in cell signaling pathways.
Synthesis Methods
3-B5-1,2-T4C is synthesized by a two-step process. The first step involves the reaction of benzyloxybenzene with thiourea in the presence of an acid catalyst to form the intermediate compound 3-(benzyloxy)-5-thioureido-1,2-thiazole-4-carbonitrile (3-B5-1,2-T4C-I). The second step involves the reaction of 3-B5-1,2-T4C-I with benzylsulfanyl chloride in the presence of an acid catalyst to form the desired product 3-B5-1,2-T4C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(benzyloxy)-5-(benzylsulfanyl)-1,2-thiazole-4-carbonitrile involves the synthesis of the thiazole ring followed by the introduction of the benzylsulfanyl and benzyloxy groups and the carbonitrile functional group.", "Starting Materials": [ "2-aminothiophenol", "benzyl chloride", "sodium hydride", "potassium thiocyanate", "benzyl alcohol", "sodium cyanide", "benzyl mercaptan" ], "Reaction": [ "Step 1: Synthesis of 2-(benzylsulfanyl)thiazole\n- React benzyl chloride with sodium hydride to form benzylsodium\n- React benzylsodium with 2-aminothiophenol to form 2-benzylthioaniline\n- React 2-benzylthioaniline with potassium thiocyanate to form 2-(benzylsulfanyl)thiazole", "Step 2: Synthesis of 3-(benzyloxy)-5-(benzylsulfanyl)thiazole\n- React benzyl alcohol with sodium hydride to form benzylsodium\n- React benzylsodium with 2-(benzylsulfanyl)thiazole to form 3-(benzylsulfanyl)-2-(benzyloxy)thiazole\n- React 3-(benzylsulfanyl)-2-(benzyloxy)thiazole with sodium hydride and benzyl chloride to form 3-(benzyloxy)-5-(benzylsulfanyl)thiazole", "Step 3: Synthesis of 3-(benzyloxy)-5-(benzylsulfanyl)-1,2-thiazole-4-carbonitrile\n- React 3-(benzyloxy)-5-(benzylsulfanyl)thiazole with sodium cyanide to form 3-(benzyloxy)-5-(benzylsulfanyl)-1,2-thiazole-4-carbonitrile" ] } | |
CAS RN |
4886-24-2 |
Product Name |
3-(benzyloxy)-5-(benzylsulfanyl)-1,2-thiazole-4-carbonitrile |
Molecular Formula |
C18H14N2OS2 |
Molecular Weight |
338.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
